Cas no 1361744-18-4 (2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile)

2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile is a fluorinated pyridine derivative featuring a dichlorophenyl substituent and an acetonitrile functional group. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile reactivity, particularly in the construction of heterocyclic frameworks. The presence of both fluorine and chlorine atoms enhances its potential as a building block for agrochemicals and bioactive molecules, offering opportunities for further functionalization. Its structural features contribute to stability and selective reactivity, making it suitable for applications in cross-coupling reactions and other transformations. The compound is typically handled under controlled conditions due to its sensitivity.

2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile structure

1361744-18-4 structure

Product Name:2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile

CAS No:1361744-18-4

MF:C₁₃H₇Cl₂FN₂

MW:281.11248421669

CID:4912684

Update Time:2025-06-26

2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile
- Inchi： 1S/C13H7Cl2FN2/c14-9-2-3-11(15)10(7-9)13-8(5-6-17)1-4-12(16)18-13/h1-4,7H,5H2
- InChI Key： KPHIOTPJMZDLCO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C1C(=CC=C(N=1)F)CC#N)Cl

Computed Properties

Exact Mass: 279.997
Monoisotopic Mass: 279.997
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 36.7

2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026001653-250mg	2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile	1361744-18-4	97%	250mg	748.00 USD	2021-06-08
Alichem	A026001653-500mg	2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile	1361744-18-4	97%	500mg	950.60 USD	2021-06-08
Alichem	A026001653-1g	2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile	1361744-18-4	97%	1g	1,629.60 USD	2021-06-08

2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile Related Literature

1. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
2. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile

2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile: A Comprehensive Overview

2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile, also known by its CAS number 1361744-18-4, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a 2,5-dichlorophenyl group at position 2 and a fluorine atom at position 6, along with an acetonitrile group at position 3. The combination of these substituents imparts distinctive chemical properties that make this compound highly valuable in various research and industrial contexts.

The synthesis of 2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile involves a series of carefully designed multi-step reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity while reducing environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction steps involved in constructing the pyridine ring and attaching the substituents.

In terms of pharmacological applications, this compound has shown promising results in preclinical studies as a potential candidate for anti-cancer drug development. The presence of the acetonitrile group at position 3 plays a crucial role in enhancing the compound's ability to inhibit specific kinase enzymes associated with cancer cell proliferation. Furthermore, the dichlorophenyl group contributes to the compound's lipophilicity, which is essential for its absorption and bioavailability in vivo.

Recent studies have also explored the potential of 2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile as an agrochemical agent. Its ability to inhibit key enzymes in plant pathogens has made it a candidate for developing novel fungicides and insecticides. Researchers have reported that the fluorine atom at position 6 enhances the compound's stability under environmental conditions, making it suitable for agricultural applications.

The structural versatility of this compound has also led to its investigation in materials science. The pyridine ring serves as a platform for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The substituents on the ring can be tailored to impart specific functionalities, such as fluorescence or magnetic properties, which are highly desirable in nanotechnology applications.

In conclusion, 2-(2,5-Dichlorophenyl)-6-fluoropyridine-3-acetonitrile (CAS No: 1361744-18-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool in drug discovery, agrochemical development, and materials science research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.